Cas no 2227751-16-6 (3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one)

• Product Name: 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one
• CAS No: 2227751-16-6
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 5997634
• PubChem ID: 165588295
• Update Time: 2025-10-30

3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one
• 2227751-16-6
• EN300-1615236

• Inchi： 1S/C12H19NO/c1-6-12(4,5)13-7-9(2)11(14)10(3)8-13/h1,9-10H,7-8H2,2-5H3/t9-,10-/m1/s1
• InChI Key： DZTMELZJTGYGLD-NXEZZACHSA-N
• SMILES： O=C1[C@H](C)CN(C(C#C)(C)C)C[C@H]1C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one

Introduction to 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one (CAS No. 2227751-16-6)

3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227751-16-6, represents a unique structural motif that combines a piperidine ring with an alkyne substituent, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one features a piperidine core substituted with two methyl groups at the 3 and 5 positions, and an alkyne group attached to the 1-position of the piperidine ring. This arrangement confers upon the molecule a high degree of structural complexity, which can be leveraged to modulate its pharmacological properties. The presence of the alkyne functionality provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in the development of novel piperidine-based compounds due to their demonstrated efficacy in various therapeutic areas. Piperidine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable scaffolds for drug design. The specific substitution pattern in 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one suggests potential applications in the treatment of neurological disorders, where piperidine-containing compounds have shown promise.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The alkyne group can undergo various chemical transformations, including cycloadditions, hydrofunctionalizations, and polymerizations, which can be exploited to create novel structures with enhanced pharmacological properties. For instance, recent studies have demonstrated that alkynyl-substituted piperidines can serve as effective intermediates in the synthesis of bioactive molecules targeting central nervous system disorders.

The pharmacological profile of 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes implicated in neurodegenerative diseases. The combination of methyl groups and the alkyne moiety likely contributes to its binding affinity and selectivity towards specific biological targets. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Advances in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques can predict how 3,5-dimethyl-1-(2-methylbut-3-yn-2-yl)piperidin-4-one interacts with biological targets at the atomic level. These insights can guide the design of more potent and selective derivatives by optimizing key structural features. Additionally, virtual screening methods have been employed to identify potential lead compounds based on their similarity to known bioactive molecules.

The synthesis of 3,5-dimethyl-1-(2-methylbut-3-yn-2-y)piperidin -4-one presents both challenges and opportunities for synthetic chemists. The introduction of multiple substituents around the piperidine ring requires careful consideration to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating such transformations. For example, transition metal-catalyzed reactions have enabled efficient functionalization of complex heterocyclic systems.

In conclusion, 3 ,5 -dimeth yl -1 - ( 2 -m eth ylbut - 3 -yn - 2 -y l) p iper id ine -4-on e (CAS No . 2227751 -16 -6 ) represents an intriguing compound with potential applications in pharmaceutical research . Its unique structural features and synthetic accessibility make it a valuable scaffold for further exploration . As our understanding of its pharmacological properties grows , so too will its importance in drug discovery efforts aimed at addressing critical health challenges .